![molecular formula C14H11FN2O B6178728 [1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanol CAS No. 1539624-20-8](/img/no-structure.png)
[1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanol
Overview
Description
[1-(4-Fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanol, also known as 4-Fluorodiazepam, is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of diazepam, a benzodiazepine drug, and is structurally similar to other compounds in the family. 4-Fluorodiazepam has a wide range of pharmacological effects, including anxiolytic, sedative, hypnotic, muscle relaxant, and anticonvulsant effects. Its mechanism of action is still under investigation, but it is believed to act on the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.
Mechanism of Action
The mechanism of action of [1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam is still under investigation. It is believed to act on the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the central nervous system. The GABA-A receptor is composed of five subunits, and [1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam is thought to bind to the γ2 subunit, which is responsible for the anxiolytic and sedative effects of benzodiazepines.
Biochemical and Physiological Effects
[1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam has a wide range of biochemical and physiological effects. It has been shown to have anxiolytic, sedative, hypnotic, muscle relaxant, and anticonvulsant effects. It is also thought to have antidepressant and anti-inflammatory effects. Its effects on the GABA-A receptor are believed to be responsible for its anxiolytic, sedative, and hypnotic effects.
Advantages and Limitations for Lab Experiments
[1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam has several advantages for use in laboratory experiments. It is relatively simple and cost-effective to synthesize, and its effects on the GABA-A receptor are well-established. Additionally, its effects on anxiety and depression are well-documented, making it a useful tool for research into the effects of benzodiazepines on these conditions. However, there are some limitations to its use in laboratory experiments. It has not been approved for human use, so it cannot be used in clinical trials. Additionally, its effects on the GABA-A receptor are not fully understood, so further research is needed to better understand its mechanism of action.
Future Directions
There are several potential future directions for research into [1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam. One potential direction is to further investigate its mechanism of action, particularly its effects on the GABA-A receptor. Additionally, further research into its effects on anxiety and depression could provide valuable insight into the effects of benzodiazepines on these conditions. Another potential direction is to investigate its potential as a therapeutic agent, as its anxiolytic, sedative, and hypnotic effects could make it a useful treatment for a variety of conditions. Finally, further research into its potential side effects and interactions with other drugs could provide valuable information for its potential use in clinical settings.
Synthesis Methods
[1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam can be synthesized through a variety of methods. The most commonly used method is known as the “Friedel-Crafts alkylation”, which involves the reaction of a diazonium salt with an aryl halide. This method is relatively simple and cost-effective, and is the most commonly used for the synthesis of [1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam. Other methods have also been developed, such as the “Mannich reaction”, which involves the reaction of an aldehyde with an amine and a halide.
Scientific Research Applications
[1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanolepam has been used in a variety of scientific research applications. It has been used to study the effects of benzodiazepines on the nervous system, as well as to investigate the mechanism of action of benzodiazepines on the GABA-A receptor. It has also been used to study the effects of benzodiazepines on anxiety and depression, as well as to investigate the role of the GABA-A receptor in the development of tolerance to benzodiazepines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanol involves the reaction of 4-fluoroaniline with 2-nitrobenzaldehyde to form 1-(4-fluorophenyl)-2-nitroethene, which is then reduced to 1-(4-fluorophenyl)-2-nitroethanol. This intermediate is then cyclized with ammonium formate to form the target compound.", "Starting Materials": ["4-fluoroaniline", "2-nitrobenzaldehyde", "ammonium formate"], "Reaction": ["Step 1: 4-fluoroaniline is reacted with 2-nitrobenzaldehyde in the presence of a base such as potassium carbonate to form 1-(4-fluorophenyl)-2-nitroethene.", "Step 2: The nitro group in 1-(4-fluorophenyl)-2-nitroethene is reduced to a hydroxyl group using a reducing agent such as sodium borohydride to form 1-(4-fluorophenyl)-2-nitroethanol.", "Step 3: Cyclization of 1-(4-fluorophenyl)-2-nitroethanol is carried out using ammonium formate as a catalyst to form [1-(4-fluorophenyl)-1H-1,3-benzodiazol-2-yl]methanol."] } | |
CAS RN |
1539624-20-8 |
Molecular Formula |
C14H11FN2O |
Molecular Weight |
242.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
